Cas no 4429-97-4 (Cyclododecapyrimidine,5,6,7,8,9,10,11,12,13,14-decahydro-)

Cyclododecapyrimidine,5,6,7,8,9,10,11,12,13,14-decahydro- structure
4429-97-4 structure
Product Name:Cyclododecapyrimidine,5,6,7,8,9,10,11,12,13,14-decahydro-
CAS No:4429-97-4
MF:C14H22N2
MW:218.337883472443
CID:332107
PubChem ID:78154
Update Time:2025-04-19

Cyclododecapyrimidine,5,6,7,8,9,10,11,12,13,14-decahydro- Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8,9,10,11,12,13,14-decahydrocyclododeca[d]pyrimidine
    • Cyclododecapyrimidine,5,6,7,8,9,10,11,12,13,14-decahydro-
    • 5,6,7,8,9,10,11,12,13,14-Decahydrocyclododeca(d)pyrimidine
    • 5,6,7,8,9,10,11,12,13,14-Decahydrocyclododeca(e)pyrimidine
    • SCHEMBL2946238
    • EINECS 224-616-6
    • Cyclododecapyrimidine, 5,6,7,8,9,10,11,12,13,14-decahydro-
    • CHEMBL3251592
    • NS00049079
    • DTXSID00863394
    • 4429-97-4
    • Inchi: 1S/C14H22N2/c1-2-4-6-8-10-14-13(9-7-5-3-1)11-15-12-16-14/h11-12H,1-10H2
    • InChI Key: CXLMQNDFKHWBOQ-UHFFFAOYSA-N
    • SMILES: N1C=NC=C2C=1CCCCCCCCCC2

Computed Properties

  • Exact Mass: 218.17846
  • Monoisotopic Mass: 218.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.7
  • Topological Polar Surface Area: 25.8A^2

Experimental Properties

  • Density: 0.952
  • Boiling Point: 352.4°Cat760mmHg
  • Flash Point: 158.8°C
  • Refractive Index: 1.495
  • PSA: 25.78
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